Cas no 39137-30-9 (2,4-Thiazolidinedione, 3-pentyl-)

• Product Name: 2,4-Thiazolidinedione, 3-pentyl-
• CAS No: 39137-30-9
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 1499321
• Update Time: 2024-08-24

2,4-Thiazolidinedione, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-pentyl-

• Inchi： 1S/C8H13NO2S/c1-2-3-4-5-9-7(10)6-12-8(9)11/h2-6H2,1H3
• InChI Key： RKUASIKVIDBCST-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CCCCC)C1=O

Computed Properties

• Exact Mass: 187.06679

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 102 °C(Press: 0.5 Torr)
• PSA: 37.38
• pka: -2.21±0.20(Predicted)